Cas no 114654-31-8 (Carbamodithioic acid,(tetrahydro-1,1-dioxido-3-thienyl)- (9CI))

• Product Name: Carbamodithioic acid,(tetrahydro-1,1-dioxido-3-thienyl)- (9CI)
• CAS No: 114654-31-8
• MF: C₅H₉NO₂S₃
• MW: 211.325457334518
• CID: 182177
• PubChem ID: 2770187
• Update Time: 2025-04-19

Carbamodithioic acid,(tetrahydro-1,1-dioxido-3-thienyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,(tetrahydro-1,1-dioxido-3-thienyl)- (9CI)
• (1,1-dioxothiolan-3-yl)carbamodithioic acid
• sulfocarbathione
• AC1MCI46
• Enamine_000156
• LS-147949
• Sulfocarbathion
• Sulfocarbathion K
• starbld0043892
• (1,1-dioxidotetrahydrothiophen-3-yl)carbamodithioic acid
• Carbamodithioic acid, (tetrahydro-1,1-dioxido-3-thienyl)-
• UNII-Q3NBZ692DK
• NS00125620
• (1,1-Dioxo-1lambda~6~-thiolan-3-yl)carbonimidodithioic acid
• Q3NBZ692DK
• 114654-31-8
• DTXSID20921445

• Inchi： 1S/C5H9NO2S3/c7-11(8)2-1-4(3-11)6-5(9)10/h4H,1-3H2,(H2,6,9,10)
• InChI Key： UEKOYEYXLALUCZ-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NC(=S)S)(=O)=O

Computed Properties

• Exact Mass: 210.97967
• Monoisotopic Mass: 210.979541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6
• XLogP3: 0.3

Experimental Properties

• Density: 1.49
• Boiling Point: 410°Cat760mmHg
• Flash Point: 201.8°C
• Refractive Index: 1.636
• PSA: 46.17